Cas no 99459-48-0 (1-methyl-6-nitro-1H-Indole)
1-methyl-6-nitro-1H-Indole structure
Product Name:1-methyl-6-nitro-1H-Indole
CAS No:99459-48-0
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD13178347
CID:803775
PubChem ID:10607359
Update Time:2025-04-19
1-methyl-6-nitro-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-6-nitro-1H-Indole
- 1-mehtyl-6-nitro-1H-indole
- 1-methyl-6-nitroindole
- CS-0151166
- MFCD13178347
- N-Methyl-6-nitroindol
- DTXSID80442368
- BS-24644
- SB15045
- FT-0760261
- 1-methyl6-nitroindole
- 99459-48-0
- AYGFFYXMDIOSFO-UHFFFAOYSA-N
- SY259533
- ZDA45948
- SCHEMBL398253
- AKOS016003313
- DB-080601
- DB-226296
-
- MDL: MFCD13178347
- Inchi: 1S/C9H8N2O2/c1-10-5-4-7-2-3-8(11(12)13)6-9(7)10/h2-6H,1H3
- InChI Key: AYGFFYXMDIOSFO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2C=CN(C)C=2C=1)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 76.5-78.5 ºC (ligroine )
- Boiling Point: 339.2±15.0 °C at 760 mmHg
- Flash Point: 159.0±20.4 °C
- Solubility: Very slightly soluble (0.53 g/l) (25 º C),
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-methyl-6-nitro-1H-Indole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methyl-6-nitro-1H-Indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AN854-50mg |
1-methyl-6-nitro-1H-Indole |
99459-48-0 | 98% | 50mg |
106.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AN854-200mg |
1-methyl-6-nitro-1H-Indole |
99459-48-0 | 98% | 200mg |
238.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AN854-1g |
1-methyl-6-nitro-1H-Indole |
99459-48-0 | 98% | 1g |
835.0CNY | 2021-08-04 | |
| Chemenu | CM147317-5g |
1-methyl-6-nitro-1H-indole |
99459-48-0 | 95%+ | 5g |
$497 | 2021-08-05 | |
| Alichem | A199007090-1g |
1-Methyl-6-nitro-1H-indole |
99459-48-0 | 97% | 1g |
$203.83 | 2023-08-31 | |
| Alichem | A199007090-5g |
1-Methyl-6-nitro-1H-indole |
99459-48-0 | 97% | 5g |
$610.40 | 2023-08-31 | |
| Alichem | A199007090-25g |
1-Methyl-6-nitro-1H-indole |
99459-48-0 | 97% | 25g |
$2038.40 | 2023-08-31 | |
| Apollo Scientific | OR910612-1g |
1-Methyl-6-nitroindole |
99459-48-0 | 98% | 1g |
£44.00 | 2025-02-21 | |
| Apollo Scientific | OR910612-5g |
1-Methyl-6-nitroindole |
99459-48-0 | 98% | 5g |
£161.00 | 2025-02-21 | |
| abcr | AB457285-1 g |
1-Methyl-6-nitro-1H-indole; . |
99459-48-0 | 1g |
€184.70 | 2023-04-22 |
1-methyl-6-nitro-1H-Indole Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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